59-82-5

5-Nitro-2-furonitrile

In Stock

• CAS RN:
• 59-82-5

• Formula:
• C5H2N2O3

• InChI:
• InChI=1S/C5H2N2O3/c6-3-4-1-2-5(10-4)7(8)9/h1-2H

• InChIKey:
• DUJNJLFQOODDNJ-UHFFFAOYSA-N

• 5-Nitro-2-furonitrile is a useful research compound. Its molecular formula is C5H2N2O3 and its molecular weight is 138.08 g/mol. The purity is usually 95%.

(E)-N-(3-Bromo-4-methylphenyl)-1-(2-chloro-5-nitrophenyl)methanimine

• CAS RN:
• 5259-82-5

• Formula:
• C14H10BrClN2O2

• InChI:
• InChI=1S/C14H10BrClN2O2/c1-9-2-3-11(7-13(9)15)17-8-10-6-12(18(19)20)4-5-14(10)16/h2-8H,1H3

• InChIKey:
• NNBFLLRUIMCUMZ-UHFFFAOYSA-N

• (E)-N-(3-Bromo-4-methylphenyl)-1-(2-chloro-5-nitrophenyl)methanimine is a useful research compound. Its molecular formula is C14H10BrClN2O2 and its molecular weight is 353.6 g/mol. The purity is usually 95%.

2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-1-(1-methylethyl)-

• CAS RN:
• 89659-82-5

• Formula:
• C10H11ClN2O

• InChI:
• InChI=1S/C10H11ClN2O/c1-6(2)13-9-4-3-7(11)5-8(9)12-10(13)14/h3-6H,1-2H3,(H,12,14)

• InChIKey:
• CHPSDNSPOGWYMN-UHFFFAOYSA-N

• 2H-Benzimidazol-2-one, 5-chloro-1,3-dihydro-1-(1-methylethyl)- is a useful research compound. Its molecular formula is C10H11ClN2O and its molecular weight is 210.66 g/mol. The purity is usually 95%.

1H-Indole, 1-benzoyl-5-methoxy-

• CAS RN:
• 21859-82-5

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c1-19-14-7-8-15-13(11-14)9-10-17(15)16(18)12-5-3-2-4-6-12/h2-11H,1H3

• InChIKey:
• GQERXICLDNNQLW-UHFFFAOYSA-N

• 1H-Indole, 1-benzoyl-5-methoxy- is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.

alpha-(4-Iodoanilino)-ortho-cresol

Usually In Stock

• CAS RN:
• 13159-82-5

• Formula:
• C13H12INO

• InChI:
• InChI=1S/C13H12INO/c14-11-5-7-12(8-6-11)15-9-10-3-1-2-4-13(10)16/h1-8,15-16H,9H2

• InChIKey:
• XULXYJODKHEBHB-UHFFFAOYSA-N

• Alpha-(4-Iodoanilino)-ortho-cresol is a useful research compound. Its molecular formula is C13H12INO and its molecular weight is 325.14 g/mol. The purity is usually 95%.

2,3-Dimethylbenzoxazolium tosylate

Usually In Stock

• CAS RN:
• 39759-82-5

• Formula:
• C16H17NO4S

• InChI:
• InChI=1S/C9H10NO.C7H8O3S/c1-7-10(2)8-5-3-4-6-9(8)11-7;1-6-2-4-7(5-3-6)11(8,9)10/h3-6H,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1

• 2,3-Dimethylbenzoxazolium tosylate is a useful research compound. Its molecular formula is C16H17NO4S and its molecular weight is 319.37. The purity is usually 95%.

(E)-3-isopropyl-N'-(3-nitrobenzylidene)-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403659-82-5

• Formula:
• C14H15N5O3

• InChI:
• InChI=1S/C14H15N5O3/c1-9(2)12-7-13(17-16-12)14(20)18-15-8-10-4-3-5-11(6-10)19(21)22/h3-9H,1-2H3,(H,16,17)(H,18,20)/b15-8+

• InChIKey:
• CNXPKPHIJGNFFA-OVCLIPMQSA-N

• (E)-3-isopropyl-N'-(3-nitrobenzylidene)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C14H15N5O3 and its molecular weight is 301.306. The purity is usually 95%.

Octa(aminophenyl)-T8-silesquioxane

In Stock

• CAS RN:
• 518359-82-5

• Formula:
• C48H48N8O12Si8

• InChI:
• InChI=1S/C48H48N8O12Si8/c49-33-1-17-41(18-2-33)69-57-70(42-19-3-34(50)4-20-42)60-73(45-25-9-37(53)10-26-45)62-71(58-69,43-21-5-35(51)6-22-43)64-75(47-29-13-39(55)14-30-47)65-72(59-69,44-23-7-36(52)8-24-44)63-74(61-70,46-27-11-38(54)12-28-46)67-76(66-73,68-75)48-31-15-40(56)16-32-48/h1-32H,49-56H2

• InChIKey:
• QDAAEUGJSKIIGS-UHFFFAOYSA-N

• Octa(aminophenyl)-T8-silesquioxane is a useful research compound. Its molecular formula is C48H48N8O12Si8 and its molecular weight is 1153.636. The purity is usually 95%.

1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*

• CAS RN:
• 136759-82-5

• Formula:
• C22H36O5

• InChI:
• InChI=1S/C22H36O5/c1-5-6-8-13-18(23)19(24-4)14-20(21-16-26-22(2,3)27-21)25-15-17-11-9-7-10-12-17/h7,9-12,18-21,23H,5-6,8,13-16H2,1-4H3/t18-,19-,20+,21-/m1/s1

• InChIKey:
• CSEYSTSQDZMWAI-MXEMCNAFSA-N

• 1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*, also known as 1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*, is a useful research compound. Its molecular formula is C22H36O5 and its molecular weight is 380.525. The purity is usually 95%.

N-butan-2-yl-4-phenylpiperazine-1-carbothioamide

In Stock

• CAS RN:
• 461459-82-5

• Formula:
• C15H23N3S

• InChI:
• InChI=1S/C15H23N3S/c1-3-13(2)16-15(19)18-11-9-17(10-12-18)14-7-5-4-6-8-14/h4-8,13H,3,9-12H2,1-2H3,(H,16,19)

• InChIKey:
• DCFUGFZOWCRIBW-UHFFFAOYSA-N

• N-butan-2-yl-4-phenylpiperazine-1-carbothioamide is a useful research compound. Its molecular formula is C15H23N3S and its molecular weight is 277.43. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)butyramide

In Stock

• CAS RN:
• 864859-82-5

• Formula:
• C20H21N3O2S2

• InChI:
• InChI=1S/C20H21N3O2S2/c1-3-6-17(25)22-20-18(19-21-14-7-4-5-8-15(14)26-19)13-9-10-23(12(2)24)11-16(13)27-20/h4-5,7-8H,3,6,9-11H2,1-2H3,(H,22,25)

• InChIKey:
• KSKYQMSHODHECQ-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)butyramide is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.53. The purity is usually 95%.

4-Phenyl-1,4-azaphosphinane 4-oxide hydrochloride

In Stock

• CAS RN:
• 945459-82-5

• Formula:
• C10H15ClNOP

• InChI:
• InChI=1S/C10H14NOP.ClH/c12-13(8-6-11-7-9-13)10-4-2-1-3-5-10;/h1-5,11H,6-9H2;1H

• InChIKey:
• NEECTAREUIURIU-UHFFFAOYSA-N

• 4-Phenyl-1,4-azaphosphinane 4-oxide hydrochloride is a useful research compound. Its molecular formula is C10H15ClNOP and its molecular weight is 231.66. The purity is usually 95%.

4'-(1,3-Dioxolan-2-YL)-3-methylbenzophenone

In Stock

• CAS RN:
• 898759-82-5

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c1-12-3-2-4-15(11-12)16(18)13-5-7-14(8-6-13)17-19-9-10-20-17/h2-8,11,17H,9-10H2,1H3

• InChIKey:
• IGXRCXYMCBVLFJ-UHFFFAOYSA-N

• 4'-(1,3-Dioxolan-2-YL)-3-methylbenzophenone is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-fluorobenzyl)pyrrolidin-2-one

In Stock

• CAS RN:
• 924859-82-5

• Formula:
• C28H28FN3O2

• InChI:
• InChI=1S/C28H28FN3O2/c1-19-6-5-7-20(2)27(19)34-15-14-32-25-9-4-3-8-24(25)30-28(32)22-16-26(33)31(18-22)17-21-10-12-23(29)13-11-21/h3-13,22H,14-18H2,1-2H3

• InChIKey:
• OCMMXWCZNWIPCR-UHFFFAOYSA-N

• 4-{1-[2-(2,6-dimethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-fluorobenzyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H28FN3O2 and its molecular weight is 457.5 g/mol. The purity is usually 95%.

Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate

Usually In Stock

• CAS RN:
• 1213459-82-5

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c1-14-10-6-4-3-5-8(10)9(12)7-11(13)15-2/h3-6,9H,7,12H2,1-2H3/t9-/m0/s1

• InChIKey:
• DZLXYLGMAADKPH-VIFPVBQESA-N

• Methyl (3S)-3-amino-3-(2-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.

2-chloro-6-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 1284159-82-5

• Formula:
• C12H11ClN4O2

• InChI:
• InChI=1S/C12H11ClN4O2/c13-9-5-8(12(18)19)6-10(15-9)17-4-3-16-2-1-14-11(16)7-17/h1-2,5-6H,3-4,7H2,(H,18,19)

• InChIKey:
• VNVOWNDAWDFDNT-UHFFFAOYSA-N

• 2-chloro-6-{5H,6H,7H,8H-imidazo[1,2-a]pyrazin-7-yl}pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C12H11ClN4O2 and its molecular weight is 278.69 g/mol. The purity is usually 95%.

1-[2-(4-Chlorophenyl)-4-ethoxyquinolin-6-yl]-3-[2-(trifluoromethyl)phenyl]urea

In Stock

• CAS RN:
• 1116059-82-5

• Formula:
• C25H19ClF3N3O2

• InChI:
• InChI=1S/C25H19ClF3N3O2/c1-2-34-23-14-22(15-7-9-16(26)10-8-15)31-20-12-11-17(13-18(20)23)30-24(33)32-21-6-4-3-5-19(21)25(27,28)29/h3-14H,2H2,1H3,(H2,30,32,33)

• InChIKey:
• FYFSIVCPPBWJRD-UHFFFAOYSA-N

• 1-[2-(4-Chlorophenyl)-4-ethoxyquinolin-6-yl]-3-[2-(trifluoromethyl)phenyl]urea is a useful research compound. Its molecular formula is C25H19ClF3N3O2 and its molecular weight is 485.89. The purity is usually 95%.